3-(2,2-Dimethoxyethyl)-5-methoxypicolinamide

• Molecular Formula: C11H16N2O4
• Molecular Weight: 240.26 g/mol
• IUPAC Name: 3-(2,2-dimethoxyethyl)-5-methoxypyridine-2-carboxamide
• InChI: InChI=1S/C11H16N2O4/c1-15-8-4-7(5-9(16-2)17-3)10(11(12)14)13-6-8/h4,6,9H,5H2,1-3H3,(H2,12,14)
• InChI Key: ZOVUPRANWQCQLM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(N=C1)C(=O)N)CC(OC)OC

Description

3-(2,2-Dimethoxyethyl)-5-methoxypicolinamide is a useful research compound. Its molecular formula is C11H16N2O4 and its molecular weight is 240.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 1 L round-bottomed flask was added 3-(2,2-dimethoxyethyl)-5-methoxypicolinonitrile (8.550 g, 38.5 mmol), water (480 ml), and acetone (120 ml). An aqueous solution of sodium carbonate (3M; 154 ml, 462 mmol) was added followed by hydrogen peroxide (35 wt. % solution in water; 138 ml, 1347 mmol). The tan mixture was stirred vigorously at rt for 2 h. The organic solvent was removed uncle reduced pressure and the aqueous residue was extracted with DCM (3×). The combined organic fractions were dried over sodium sulfate. The filtrate was concentrated under reduced pressure to afford 3-(2,2-dimethoxyethyl)-5-methoxypicolinamide (8.200 g, 34.1 mmol, 89% yield) as an off-white solid that was advanced without further purification. MS m/z=263.2 (M+Na)